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Compound of Interest

Compound Name: Linalyl propionate

Cat. No.: B093896

This document provides essential safety and logistical information for the proper disposal of
linalyl propionate in a laboratory setting. The following procedures are designed to ensure the
safety of personnel and compliance with environmental regulations.

Immediate Safety Considerations

Linalyl propionate is a combustible liquid that can cause skin and eye irritation.[1][2] Some
evidence also suggests it may cause respiratory irritation.[2] Furthermore, it is classified as
toxic to aquatic life with long-lasting effects.[3][4] Therefore, it is imperative to prevent its
release into the environment.

Personal Protective Equipment (PPE) during Handling and Disposal:
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PPE Item Specification

Chemically resistant gloves (e.g., neoprene).
) Gloves must be inspected before use and
Hand Protection ] }
disposed of according to good laboratory

practices.[2]

Chemical splash-resistant safety glasses or
Eye/Face Protection goggles with side protection. A face shield may

be appropriate for larger quantities.[1]

(0] 1

Use in a well-ventilated area. If ventilation is
) ) insufficient or exposure limits may be exceeded,
Respiratory Protection ] ] o ) ]
use a properly fitted, air-purifying respirator with

a suitable filter (e.g., type ABEK (EN14387)).[5]

Linalyl Propionate Properties and Hazards

The following table summarizes key quantitative data for linalyl propionate relevant to its safe
handling and disposal.
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Property Value Source
CAS Number 144-39-8 [1112]
Molecular Formula C13H2202 [1][2]
Molecular Weight 210.31 g/mol [2]
Appearance Colorless to pale yellow liquid [6]
Flash Point 97 °C (206.6 °F) - closed cup [1]
Boiling Point 115 °C at 10-13 hPa [1][6]
Density 0.895 g/mL at 25 °C

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause
GHS Hazard Statements ) o [2][3]
respiratory irritation.H411:
Toxic to aquatic life with long

lasting effects.

Step-by-Step Disposal Protocol

The standard and required method for disposing of linalyl propionate is as a hazardous
chemical waste. On-site chemical neutralization by laboratory personnel is not recommended
as it can create unforeseen hazards. Adherence to institutional and regulatory protocols is
mandatory.

Step 1: Waste Identification and Classification

¢ Any unused linalyl propionate, contaminated materials (e.g., absorbent pads, gloves), or
solutions containing it must be classified as hazardous waste.[1][2]

o Consult your institution's Environmental Health & Safety (EH&S) department for specific
waste stream identification codes.

Step 2: Waste Collection and Segregation
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o Collect linalyl propionate waste in a dedicated, properly labeled waste container.

e The container must be chemically compatible with linalyl propionate, free from damage,
and have a secure, leak-proof closure.[7]

» Do not mix linalyl propionate waste with incompatible chemicals. Segregate it from strong
oxidizing agents, acids, and bases.

o Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the
point of generation.[8]

Step 3: Labeling the Waste Container
e The waste container must be clearly labeled with the words "Hazardous Waste".[3]
e The label must also include:

o The full chemical name: "Linalyl Propionate”

o An indication of the hazards (e.qg., "Irritant,” "Environmental Hazard," or corresponding
pictograms).[8]

o The date of waste accumulation.
Step 4: Storage

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from sources
of ignition.[5][6]

o Ensure the storage area has secondary containment to manage potential leaks.[7]

» Follow institutional limits on the volume of waste stored in an SAA (typically up to 55 gallons)
and the maximum accumulation time.[8]

Step 5: Disposal

« Arrange for the collection of the hazardous waste through your institution's EH&S
department or a contracted licensed professional waste disposal service.[2]
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» Do not dispose of linalyl propionate down the drain or in regular trash.[2][3][5] This is
critical to prevent environmental contamination.[3]

Accidental Spill Protocol
In the event of a spill, follow these procedures immediately:

o Evacuate and Ventilate: Ensure adequate ventilation. For large spills, evacuate non-essential
personnel from the area.[2]

o Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[5]

e Contain the Spill: Prevent the spill from spreading and from entering drains or waterways.[2]

[3][5]

e Absorb the Spill: Cover the spill with an inert, non-combustible absorbent material such as
sand, earth, or soda ash.[3]

o Collect the Waste: Using non-sparking tools, carefully collect the absorbed material and
place it into a suitable, closed container for disposal as hazardous waste.[2][3]

o Decontaminate: Clean the spill area thoroughly.

e Report: Report the spill to your laboratory supervisor and EH&S department as per
institutional policy.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of linalyl
propionate waste in a laboratory setting.
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Linalyl Propionate Disposal Workflow
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Caption: Disposal workflow for linalyl propionate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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